Cas no 82616-95-3 (4-methyl-1H-imidazole-5-carboxylic acid hydrochloride)

• Product Name: 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride
• CAS No: 82616-95-3
• MF: C₅H₇ClN₂O₂
• MW: 162.574280023575
• MDL: MFCD28398174
• CID: 4656758
• Update Time: 2025-06-23

4-methyl-1H-imidazole-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1H-imidazole-5-carboxylic acid hydrochloride
• 5-methyl-1H-imidazole-4-carboxylic acid hydrochloride
• 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride

• MDL： MFCD28398174
• Inchi： 1S/C5H6N2O2.ClH/c1-3-4(5(8)9)7-2-6-3;/h2H,1H3,(H,6,7)(H,8,9);1H
• InChI Key： KRNMSEFCRXHLRW-UHFFFAOYSA-N
• SMILES： C1(NC=NC=1C)C(O)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride

Introduction to 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride (CAS No. 82616-95-3)

4-methyl-1H-imidazole-5-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 82616-95-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a methyl-substituted imidazole core with a carboxylic acid functionality and its hydrochloride salt form, has garnered attention due to its versatile applications in medicinal chemistry and drug discovery. The structural motif of imidazole, known for its prevalence in biological systems and its role as a heterocyclic scaffold, makes this derivative particularly intriguing for researchers exploring novel therapeutic agents.

The imidazole ring itself is a nitrogen-containing heterocycle that is integral to numerous pharmacologically active compounds, including antifungals, antivirals, and anticancer agents. The introduction of a methyl group at the 4-position and a carboxylic acid group at the 5-position modifies the electronic and steric properties of the core structure, influencing its reactivity and biological interactions. The hydrochloride salt form enhances the compound's solubility in aqueous media, facilitating its use in solution-phase reactions and biological assays.

In recent years, 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride has been explored as a key intermediate in the synthesis of more complex molecules. Its carboxylic acid moiety can be readily activated for coupling reactions via amide or ester linkages, while the imidazole ring provides a handle for further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions. These attributes make it a valuable building block in constructing novel scaffolds for drug development.

One of the most compelling areas of research involving 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride is its potential application in modulating enzyme activity. Imidazole derivatives are known to interact with metal ions and can serve as ligands for enzymes that require zinc or magnesium cofactors. The structural flexibility of this compound allows it to be tailored to fit specific binding pockets within target enzymes, making it a promising candidate for inhibiting or activating enzymatic pathways relevant to diseases such as cancer, inflammation, and metabolic disorders.

Recent studies have highlighted the role of 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride in developing small-molecule inhibitors targeting protein-protein interactions. The imidazole ring can mimic natural amino acid residues or cofactors, enabling the design of molecules that disrupt aberrant protein interactions implicated in various pathological conditions. For instance, research has demonstrated its utility in creating inhibitors that target bromodomain-containing proteins, which are overexpressed in certain cancers and play critical roles in epigenetic regulation.

The carboxylic acid group in 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride also lends itself to pH-responsive applications. Imidazole derivatives exhibit characteristic pKa values around 7.0, making them sensitive to changes in intracellular pH environments. This property has been exploited in designing prodrugs or pH-sensitive probes for imaging applications. By linking this moiety to other pharmacophores, researchers can develop compounds that release active species under acidic conditions found in tumor microenvironments or during inflammation.

Furthermore, the hydrochloride salt form of this compound enhances its stability under storage conditions while improving bioavailability upon administration. This makes it particularly suitable for industrial-scale synthesis and formulation into pharmaceutical products. Advances in computational chemistry have also enabled virtual screening approaches to identify derivatives of 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride with enhanced potency or selectivity against specific biological targets.

In conclusion, 4-methyl-1H-imidazole-5-carboxylic acid hydrochloride (CAS No. 82616-95-3) represents a versatile and valuable intermediate in modern drug discovery efforts. Its unique structural features—combining a methyl-substituted imidazole core with a carboxylic acid functionality—make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, particularly in modulating enzyme activity and disrupting protein-protein interactions, underscoring its importance as a building block for next-generation pharmaceuticals.